N-(3-acetylphenyl)-2,6-difluorobenzamide
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Overview
Description
N-(3-acetylphenyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C15H11F2NO2 and its molecular weight is 275.255. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
- Reactions of Ortho-manganated Aryl-ketones, Aldehydes, and Amides with Alkynes : This compound is involved in new synthesis methods for inden-1-ols and indenones, showing its utility in organic synthesis. The reaction with alkynes provides a straightforward approach to complex molecular structures, highlighting its role in the development of synthetic methodologies (Robinson, Main, & Nicholson, 1989).
Material Science and Engineering
- Quantitative Investigation of the Structural, Thermal, and Mechanical Properties of Polymorphs : Research on polymorphs of a similar fluorinated amide underscores the importance of short, linear C-H⋅⋅⋅F intermolecular interactions in solid-state physics. This exploration into polymorphism provides insights into the structural, thermal, and mechanical properties of materials, showcasing the compound's potential in materials science and engineering (Mondal et al., 2017).
Environmental Chemistry
- Metabolic Pathway Studies : The metabolic pathways of structurally related compounds, including diflubenzuron (having a similar difluorobenzamide group), in the house fly were studied, illustrating the compound's utility in understanding environmental chemistry and the fate of chemicals in ecosystems (Chang, 1978).
Pharmaceutical and Biomedical Applications
- Drug-Protein Conjugates : Research into the metabolic fate of drug-protein conjugates, using models such as dinitrophenyl hapten conjugated to albumin, provides valuable insights into the pharmaceutical applications of related compounds. These studies help in understanding the biotransformation and interaction of drugs within biological systems, which is crucial for drug design and development (Kitteringham et al., 1985).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
It’s worth noting that compounds with similar structures, such as isocyanates, are known to be electrophiles and are reactive towards a variety of nucleophiles . This suggests that N-(3-acetylphenyl)-2,6-difluorobenzamide might interact with its targets in a similar manner.
Biochemical Pathways
It is known that similar compounds, such as indole derivatives, possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound might affect a wide range of biochemical pathways.
Pharmacokinetics
A related compound, n-(3-acetylphenyl)-n-methylacetamide, is known to have high gastrointestinal absorption and is bbb permeant . These properties might also apply to this compound, potentially impacting its bioavailability.
Result of Action
aeruginosa . This suggests that this compound might have similar effects.
Action Environment
It is known that the reactivity of similar compounds, such as isocyanates, can be influenced by the presence of nucleophiles . This suggests that the action of this compound might also be influenced by the presence of nucleophiles in its environment.
Properties
IUPAC Name |
N-(3-acetylphenyl)-2,6-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2NO2/c1-9(19)10-4-2-5-11(8-10)18-15(20)14-12(16)6-3-7-13(14)17/h2-8H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRVXKVVKOIZERX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.